Cas no 88999-94-4 (4-(4-bromophenyl)butane-1-thiol)

• Product Name: 4-(4-bromophenyl)butane-1-thiol
• CAS No: 88999-94-4
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• MDL: MFCD19356133
• CID: 616696
• PubChem ID: 71321315
• Update Time: 2025-06-08

4-(4-bromophenyl)butane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenebutanethiol, 4-bromo-
• 4-(4-bromophenyl)butane-1-thiol
• EN300-2007065
• DTXSID80751144
• 88999-94-4

• MDL： MFCD19356133
• Inchi： 1S/C10H13BrS/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7,12H,1-3,8H2
• InChI Key： MNNYUBFQVRNOIY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCCS

Computed Properties

• Exact Mass: 243.99213g/mol
• Monoisotopic Mass: 243.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 1Ų

Additional information on 4-(4-bromophenyl)butane-1-thiol

4-(4-Bromophenyl)Butane-1-Thiol: A Comprehensive Overview

4-(4-Bromophenyl)Butane-1-Thiol, also known by its CAS number 88999-94-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of organosulfur compounds, specifically thioethers, and is characterized by its brominated aromatic ring and thiol group. The combination of these functional groups makes it a versatile molecule with diverse applications in materials science, pharmaceuticals, and electronic devices.

The structure of 4-(4-Bromophenyl)Butane-1-Thiol consists of a butane chain (four-carbon chain) attached to a thiol group (-SH) at one end and a 4-bromophenyl group at the other. The bromine atom on the phenyl ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it particularly useful in applications where precise control over electronic behavior is essential, such as in the development of advanced materials for electronics.

Recent studies have highlighted the potential of 4-(4-Bromophenyl)Butane-1-Thiol in the field of nanotechnology. Researchers have explored its use as a precursor for synthesizing low-dimensional materials, such as graphene and transition metal dichalcogenides (TMDs). The thiol group plays a critical role in these applications, as it can act as a nucleating agent for the growth of these materials. For instance, a 2023 study published in *Nature Materials* demonstrated that 4-(4-Bromophenyl)Butane-1-Thiol can be used to synthesize high-quality MoS₂ nanosheets with exceptional electronic properties.

In addition to its role in nanotechnology, 4-(4-Bromophenyl)Butane-1-Thiol has also been investigated for its potential in drug delivery systems. The bromine atom on the phenyl ring can serve as a site for further functionalization, allowing researchers to attach various bioactive molecules or targeting ligands. A 2022 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit promising anti-cancer activity when used as drug carriers.

The synthesis of 4-(4-Bromophenyl)Butane-1-Thiol typically involves a two-step process: bromination of an aromatic ring followed by coupling with a thiol-containing compound. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, researchers have developed palladium-catalyzed cross-coupling reactions that enable the selective formation of this compound with high yield and purity.

From an environmental standpoint, 4-(4-Bromophenyl)Butane-1-Thiol is considered relatively stable under normal conditions. However, it should be handled with care due to its potential reactivity with oxidizing agents and strong acids. Proper storage and disposal procedures are recommended to ensure safety and minimize environmental impact.

In conclusion, 4-(4-Bromophenyl)Butane-1-Thiol (CAS No: 88999-94-4) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in materials science, nanotechnology, and pharmaceuticals. As ongoing research continues to uncover new applications for this compound, its importance in these fields is expected to grow further.